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Compound of Interest

Compound Name: Endrin-ketone

Cat. No.: B13788095

Essential Safety and Handling Guide for Endrin-
ketone

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with Endrin-ketone. The
following procedural steps and data are critical for ensuring laboratory safety and proper
management of this hazardous compound.

Endrin-ketone is a highly toxic organochlorine compound that necessitates stringent safety
protocols. It is fatal if swallowed and toxic upon skin contact or inhalation.[1][2] All procedures
involving Endrin-ketone must be conducted with extreme caution in a controlled laboratory
environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to Endrin-
ketone. The following table summarizes the required equipment.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Neoprene or PVC).[1][3]
For brief contact, a glove with
a protection class of 3 or
higher is recommended (>60
minutes breakthrough time).[3]
For prolonged contact, a
protection class of 5 or higher
is advised (>240 minutes
breakthrough time).[3]

To prevent dermal absorption,
which is a significant route of

exposure and toxicity.[1][2]

Eye Protection

Safety glasses with side

shields or chemical goggles.[1]

[3]

To protect eyes from splashes
or aerosolized particles of the

compound.

Body Protection

A lab coat or chemical-
resistant overalls.[1][3] For
major spills or when there is a
high risk of exposure, full-body
protective clothing is

necessary.[3]

To minimize skin contact with

the chemical.

Respiratory Protection

All handling of neat material
and concentrated solutions
must be performed in a
certified chemical fume hood.
[1] A respirator (Type AB-P
Filter of sufficient capacity)
may be required depending on

the nature of the work.[3]

To prevent inhalation of
airborne particles or aerosols,
which is a primary route of
exposure leading to systemic

toxicity.[1]

Toxicity Data

The following table summarizes the key toxicity data for Endrin-ketone. Note the high acute

toxicity via ingestion.
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Metric Value Species Reference
Oral LD50 10 mg/kg Rat [415]
Acute Toxicity, Oral -
Hazard Class N/A [6]
Category 2
Acute Toxicity, Dermal
Hazard Class N/A [2]
- Category 3
Acute Toxicity,
Hazard Class Inhalation - Category N/A [2]
3

No specific occupational exposure limits (OELSs) have been established for Endrin-ketone.[5]
[7] However, for its parent compound, Endrin, the Occupational Safety and Health
Administration (OSHA) has set a permissible exposure limit (PEL) of 0.1 mg/m?3 over an 8-hour
workshift.[8] This should be considered as a guideline for minimizing exposure.

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial. The following workflow outlines the

necessary steps from receipt of the chemical to its final disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Endrin-ketone.

Step-by-Step Handling Procedures
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o Storage: Upon receipt, store Endrin-ketone in its original, tightly sealed container in a cool,
dry, and well-ventilated area, away from incompatible materials such as oxidizing agents.|[3]
The storage temperature should be maintained between 2-30°C, and the container should
be protected from light.[1]

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[3] All work with the neat compound or its concentrated solutions must be
conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

o Personal Protective Equipment: Don the appropriate PPE as detailed in the table above,
including chemical-resistant gloves, safety goggles, and a lab coat.

e Handling:

[¢]

Avoid all personal contact with the substance, including inhalation of dust or aerosols.[1][3]

[¢]

When weighing the solid, do so carefully to prevent the generation of dust.

[e]

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

o

After handling, thoroughly wash hands and any exposed skin with soap and water.[1]
e Spill Management:

o Minor Spills: In the event of a small spill, remove all ignition sources.[3] Clean the spill
immediately using dry cleanup procedures to avoid generating dust.[3] Place the
contaminated materials into a suitable, labeled container for hazardous waste disposal.[3]

o Major Spills: For larger spills, evacuate the area and move upwind.[3] Immediately alert
emergency responders and inform them of the nature and location of the hazard.[3] Do not
attempt to clean up a major spill without appropriate training and full protective equipment.

Disposal Plan

All waste containing Endrin-ketone must be treated as hazardous waste and disposed of in
accordance with local, state, and federal regulations.[1][4]
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» Waste Segregation: Segregate all Endrin-ketone waste, including contaminated
consumables (e.g., gloves, wipes, pipette tips) and empty containers, from non-hazardous
waste.

o Waste Containers: Use clearly labeled, leak-proof containers for both solid and liquid waste.

» Decontamination: Decontaminate all glassware and equipment that has come into contact
with Endrin-ketone.

o Final Disposal: The recommended disposal methods for the parent compound, Endrin, are
incineration or chemical treatment (reductive dechlorination).[9] While specific guidelines for
Endrin-ketone are not available, these methods are likely appropriate.[9] Do not dispose of
Endrin-ketone waste down the drain or in regular trash.[4]

Experimental Protocol: Preparation of a Standard
Solution

This protocol provides a general method for preparing a standard solution of Endrin-ketone.

¢ Objective: To prepare a 100 pg/mL primary stock solution of Endrin-ketone in a suitable
solvent (e.g., ethyl acetate or acetonitrile).[1]

e Materials:
o Endrin-ketone neat standard
o Class A volumetric flasks (e.g., 10 mL)[1]
o Analytical balance (readable to at least 0.01 mg)[1]
o Ethyl acetate or acetonitrile (pesticide residue grade)
o Amber glass vials with PTFE-lined caps[1]
o Ultrasonic bath

e Procedure:
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1. In a certified chemical fume hood, carefully weigh the desired amount of Endrin-ketone
standard onto a weighing boat.[1]

2. Quantitatively transfer the weighed solid into a 10 mL Class A volumetric flask.[1]

3. Rinse the weighing boat with small aliquots of the solvent and transfer the rinsings into the
volumetric flask to ensure all the standard is transferred.[1]

4. Add solvent to the flask until it is about half-full.[1]

5. Cap the flask and gently swirl to dissolve the solid. An ultrasonic bath can be used briefly
to aid dissolution.[1]

6. Once the solid is completely dissolved, bring the solution to the final volume with the
solvent.

7. Cap the flask securely and invert it at least 20 times to ensure the solution is
homogeneous.[1]

8. Transfer the stock solution to a pre-labeled amber glass vial. The label should include the
compound name, concentration, solvent, preparation date, and analyst's initials.[1]

9. Store the stock solution in a refrigerator at 2-8°C, protected from light.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Endrin-
ketone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13788095#personal-protective-equipment-for-
handling-endrin-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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